3,4-Dimethylaniline
3,4-Dimethylaniline
3,4-xylidine appears as pale brown crystals or off-white solid. (NTP, 1992)
3,4-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 3- and 4-positions are replaced by methyl groups. A low-melting, crystalline solid, it is used in the production of vitamin B2, dyes, pesticides and other chemicals. It is a dimethylaniline and a primary arylamine.
3,4-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 3- and 4-positions are replaced by methyl groups. A low-melting, crystalline solid, it is used in the production of vitamin B2, dyes, pesticides and other chemicals. It is a dimethylaniline and a primary arylamine.
Brand Name:
Vulcanchem
CAS No.:
95-64-7
VCID:
VC20881519
InChI:
InChI=1S/C8H11N/c1-6-3-4-8(9)5-7(6)2/h3-5H,9H2,1-2H3
SMILES:
CC1=C(C=C(C=C1)N)C
Molecular Formula:
C8H11N
C8H11N
(CH3)2C6H3NH2
C8H11N
(CH3)2C6H3NH2
Molecular Weight:
121.18 g/mol
3,4-Dimethylaniline
CAS No.: 95-64-7
Cat. No.: VC20881519
Molecular Formula: C8H11N
C8H11N
(CH3)2C6H3NH2
Molecular Weight: 121.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-xylidine appears as pale brown crystals or off-white solid. (NTP, 1992) 3,4-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 3- and 4-positions are replaced by methyl groups. A low-melting, crystalline solid, it is used in the production of vitamin B2, dyes, pesticides and other chemicals. It is a dimethylaniline and a primary arylamine. |
|---|---|
| CAS No. | 95-64-7 |
| Molecular Formula | C8H11N C8H11N (CH3)2C6H3NH2 |
| Molecular Weight | 121.18 g/mol |
| IUPAC Name | 3,4-dimethylaniline |
| Standard InChI | InChI=1S/C8H11N/c1-6-3-4-8(9)5-7(6)2/h3-5H,9H2,1-2H3 |
| Standard InChI Key | DOLQYFPDPKPQSS-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)N)C |
| Canonical SMILES | CC1=C(C=C(C=C1)N)C |
| Boiling Point | 442 °F at 760 mmHg (NTP, 1992) 228 °C @ 760 MM HG 228 °C |
| Colorform | Plates of prisms from petroleum ether Crystalline solid |
| Flash Point | 209 °F (NTP, 1992) 98 °C |
| Melting Point | 124 °F (NTP, 1992) 51 °C |
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